Tibesaikosaponin V

• Molecular Formula: C42H68O15
• Molecular Weight: 813.0 g/mol
• InChI: InChI=1S/C42H68O15/c1-19-26(47)31(57-35-29(50)28(49)27(48)23(16-43)55-35)30(51)36(54-19)56-25-9-10-38(4)24(39(25,5)17-44)8-11-40(6)32(38)22(46)14-20-21-15-37(2,3)12-13-42(21,18-45)34(53)33(52)41(20,40)7/h14,19,21-33,35-36,43-52H,8-13,15-18H2,1-7H3/t19-,21+,22-,23-,24-,25+,26+,27-,28+,29-,30-,31+,32-,33+,35+,36+,38+,39+,40-,41+,42-/m1/s1
• InChIKey: ONZYNENDGFEXPD-NKRJZQNQSA-N

Tibesaikosaponin V Overview

Tibesaikosaponin V (TKV, CAS 2319668-87-4) is a triterpene diglycoside isolated from the methanol extract of Bupleurum chinense DC. roots [1]. This compound was structurally elucidated in 2019 using extensive 1D/2D NMR, HR-ESI-MS, and chemical degradation methods [1]. TKV has been characterized as an inhibitor of peroxisome proliferator-activated receptor γ (PPARγ) and CCAAT/enhancer binding protein α (C/EBPα) mRNA expression, with demonstrated activity in suppressing 3T3-L1 preadipocyte differentiation without inducing cytotoxicity to adipocytes [1]. The molecular formula is C42H68O15 with a molecular weight of 812.98 g/mol [2]. TKV represents one of the more recently characterized members of the tibesaikosaponin series (I-V), each bearing distinct glycosylation patterns and biological profiles [3].

PPARγ pathway inhibition study fit

3T3-L1 adipogenesis assay context

Cytotoxicity-free transcription factor modulation

• [1] Feng, Y., Wu, Z. W., Luo, Y., Chen, L., Cao, Y., Wang, L., Yaseen, A., Chen, B., Khan, A. A., Wang, M. K., Zhang, G. L., Wang, X. F., & Li, F. (2019). A new triterpene diglycoside from the roots of Bupleurum chinense DC. and its inhibitory effect on adipogenesis in 3T3-L1 cells. Medicinal Chemistry Research, 28(3), 239-245. View Source
• [2] TargetMol. Tibesaikosaponin V Product Datasheet. CAS No. 2319668-87-4. View Source
• [3] Fang, W., Yang, Y. J., Guo, B. L., & Cen, S. (2017). Anti-influenza triterpenoid saponins (saikosaponins) from the roots of Bupleurum marginatum var. stenophyllum. Bioorganic & Medicinal Chemistry Letters, 27(8), 1654-1659. View Source

Why Tibesaikosaponin V Cannot Be Substituted

Saikosaponins exhibit pronounced structure-activity divergence despite sharing a triterpenoid oleanane backbone. Saikosaponin A (SSA) and saikosaponin D (SSD), the most extensively studied members of this class, demonstrate broad pharmacological profiles including anti-inflammatory activity via NF-κB pathway suppression [1], anti-tumor effects via STAT3 pathway inhibition [1], and neuroprotective properties through glucocorticoid receptor modulation [2]. In contrast, Tibesaikosaponin V (TKV) is a triterpene diglycoside with a distinct glycosylation architecture that confers a comparatively narrower, PPARγ-centric mechanism of action in the context of adipogenesis inhibition [3]. SSA and SSD suppress 3T3-L1 adipocyte differentiation via AMPK and MAPK signaling pathways and act as PPARγ agonists [4], whereas TKV functions as a PPARγ inhibitor with no reported cytotoxicity to adipocytes at active concentrations [3]. Procurement substitution with generic saikosaponin mixtures or uncharacterized Bupleurum extracts would introduce confounding variables including undefined PPARγ modulatory directionality and unpredictable off-target effects, rendering experimental reproducibility untenable.

Target (TKV)

Substitute (e.g., Saikosaponin A/D)

PPARγ Direction

Inhibitor; suppresses PPARγ and C/EBPα mRNA

Agonists; activate PPARγ, modulate AMPK/MAPK

Cytotoxicity

No cytotoxicity at active concentrations

Broader effects; may confound viability-dependent readouts

Product Form

Single, structurally defined diglycoside

Uncharacterized Bupleurum extracts: undefined PPARγ modulatory direction

• [1] Sun, R., Liang, Y., Zhu, S., Yin, Q., Bian, Y., Ma, H., Zhao, F., Yin, G., & Tang, D. (2024). Saikosaponins: A review of anti-inflammatory, anticancer, and antiviral mechanisms. Journal of Ethnopharmacology, 318, 118038. View Source
• [2] Li, J. M., & Kong, L. D. (2020). Saikosaponin D. In ScienceDirect Topics: Pharmacology, Toxicology and Pharmaceutical Science. View Source
• [3] Feng, Y., Wu, Z. W., Luo, Y., Chen, L., Cao, Y., Wang, L., Yaseen, A., Chen, B., Khan, A. A., Wang, M. K., Zhang, G. L., Wang, X. F., & Li, F. (2019). A new triterpene diglycoside from the roots of Bupleurum chinense DC. and its inhibitory effect on adipogenesis in 3T3-L1 cells. Medicinal Chemistry Research, 28(3), 239-245. View Source
• [4] Kim, B. M. (2021). Saikosaponin A and D Inhibit Adipogenesis via the AMPK and MAPK Signaling Pathways in 3T3-L1 Adipocytes. International Journal of Molecular Sciences, 22(21), 11409. View Source

Tibesaikosaponin V Differentiation Evidence

Selective PPARγ Inhibition Without Cytotoxicity

Tibesaikosaponin V (TKV) inhibits lipid accumulation and triacylglycerol content in 3T3-L1 adipocytes without inducing cytotoxicity [1]. In contrast, saikosaponin A (SSA) and saikosaponin D (SSD) exert their anti-adipogenic effects via AMPK and MAPK signaling pathways and function as PPARγ agonists rather than inhibitors [2]. This directional divergence in PPARγ modulation—inhibition by TKV versus activation by SSA/SSD—represents a fundamental mechanistic distinction that precludes functional substitution in experimental systems where PPARγ suppression is the intended outcome.

Selective PPARγ Inhibition

Cross-study comparable

TKV: PPARγ inhibitor, no cytotoxicity SSA/SSD: PPARγ agonists

Directional divergence precludes substitution

3T3-L1 model; mRNA expression analysis

Evidence Dimension	PPARγ modulation direction and cytotoxicity profile in 3T3-L1 adipocytes
Target Compound Data	Inhibition of PPARγ and C/EBPα mRNA expression; no cytotoxicity observed at active anti-adipogenic concentrations
Comparator Or Baseline	Saikosaponin A and Saikosaponin D: PPARγ agonists; adipogenesis inhibition via AMPK/MAPK pathways
Quantified Difference	Qualitative mechanistic divergence: TKV is a PPARγ inhibitor with no reported cytotoxicity; SSA/SSD are PPARγ agonists
Conditions	3T3-L1 preadipocyte differentiation model; mRNA expression analysis

Why This Matters

Procurement decisions for PPARγ pathway research require precise knowledge of modulator directionality; substituting TKV with SSA or SSD would invert the intended pharmacological effect and invalidate experimental conclusions.

• [1] Feng, Y., Wu, Z. W., Luo, Y., Chen, L., Cao, Y., Wang, L., Yaseen, A., Chen, B., Khan, A. A., Wang, M. K., Zhang, G. L., Wang, X. F., & Li, F. (2019). A new triterpene diglycoside from the roots of Bupleurum chinense DC. and its inhibitory effect on adipogenesis in 3T3-L1 cells. Medicinal Chemistry Research, 28(3), 239-245. View Source
• [2] Kim, B. M. (2021). Saikosaponin A and D Inhibit Adipogenesis via the AMPK and MAPK Signaling Pathways in 3T3-L1 Adipocytes. International Journal of Molecular Sciences, 22(21), 11409. View Source

PPARγ and C/EBPα mRNA Suppression

Tibesaikosaponin V (TKV) significantly suppresses the mRNA expression of peroxisome proliferator-activated receptor γ (PPARγ) and CCAAT/enhancer binding protein α (C/EBPα), two master transcription factors governing adipocyte differentiation [1]. The primary study demonstrates that TKV inhibits 3T3-L1 preadipocyte differentiation through this dual transcription factor suppression mechanism [1]. Saikosaponin A and D have also been shown to dose-dependently suppress PPARγ and C/EBPα expression in 3T3-L1 cells, but via distinct upstream signaling cascades (AMPK/MAPK versus the unelucidated pathway for TKV) [2].

PPARγ & C/EBPα mRNA Suppression

Cross-study comparable

TKV: suppresses PPARγ, C/EBPα SSA/SSD: also modulate SREBP-1c, adiponectin

Narrower transcriptional footprint reported

IC50 not reported in primary literature

Evidence Dimension	Transcription factor mRNA suppression in 3T3-L1 adipocyte differentiation
Target Compound Data	Significant suppression of PPARγ and C/EBPα mRNA expression observed
Comparator Or Baseline	Saikosaponin A and D: Dose-dependent suppression of PPARγ, C/EBPα, SREBP-1c, and adiponectin expression
Quantified Difference	TKV suppresses PPARγ and C/EBPα without reported modulation of SREBP-1c or adiponectin; quantitative IC50 values for TKV not reported in primary literature
Conditions	3T3-L1 preadipocyte differentiation assay; mRNA expression quantification

Why This Matters

The narrower transcriptional footprint of TKV compared to SSA/SSD may offer reduced pleiotropic effects in experiments requiring targeted PPARγ/C/EBPα pathway modulation without confounding influences on SREBP-1c or adiponectin signaling.

• [1] Feng, Y., Wu, Z. W., Luo, Y., Chen, L., Cao, Y., Wang, L., Yaseen, A., Chen, B., Khan, A. A., Wang, M. K., Zhang, G. L., Wang, X. F., & Li, F. (2019). A new triterpene diglycoside from the roots of Bupleurum chinense DC. and its inhibitory effect on adipogenesis in 3T3-L1 cells. Medicinal Chemistry Research, 28(3), 239-245. View Source
• [2] Kim, B. M. (2021). Saikosaponin A and D Inhibit Adipogenesis via the AMPK and MAPK Signaling Pathways in 3T3-L1 Adipocytes. International Journal of Molecular Sciences, 22(21), 11409. View Source

Anti-Influenza Activity Profiles of Tibesaikosaponins I-V

The tibesaikosaponin series comprises five structurally distinct triterpenoid saponins (I-V) isolated from Bupleurum species. Tibesaikosaponins I-IV were isolated from Bupleurum marginatum var. stenophyllum and characterized for anti-influenza activity, with tibesaikosaponin III demonstrating an IC50 of 1.7 ± 0.1 μM against influenza A virus [1]. Tibesaikosaponin V (TKV), in contrast, was isolated from Bupleurum chinense and has not been evaluated in antiviral assays; its characterized activity is specific to adipogenesis inhibition [2].

Antiviral Activity Profile

Supporting evidence

TKV: not evaluated for antiviral activity Tibesaikosaponin III: IC50 1.7 µM (influenza A)

TKV is functionally distinct, not an antiviral tool

Cytopathic effect reduction assay

Evidence Dimension	Anti-influenza A virus activity
Target Compound Data	Not evaluated for antiviral activity; activity profile restricted to adipogenesis and PPARγ inhibition
Comparator Or Baseline	Tibesaikosaponin III: IC50 = 1.7 ± 0.1 μM against influenza A virus
Quantified Difference	Tibesaikosaponin V lacks documented antiviral activity, distinguishing it functionally from tibesaikosaponins I-IV
Conditions	Influenza A/WSN/33 (H1N1) virus; cytopathic effect reduction assay

Why This Matters

Procurement of 'tibesaikosaponin' as a generic category risks compound misidentification; TKV is specifically validated for metabolic disorder research, not antiviral applications, necessitating precise catalog number and CAS verification.

• [1] Fang, W., Yang, Y. J., Guo, B. L., & Cen, S. (2017). Anti-influenza triterpenoid saponins (saikosaponins) from the roots of Bupleurum marginatum var. stenophyllum. Bioorganic & Medicinal Chemistry Letters, 27(8), 1654-1659. View Source
• [2] Feng, Y., Wu, Z. W., Luo, Y., Chen, L., Cao, Y., Wang, L., Yaseen, A., Chen, B., Khan, A. A., Wang, M. K., Zhang, G. L., Wang, X. F., & Li, F. (2019). A new triterpene diglycoside from the roots of Bupleurum chinense DC. and its inhibitory effect on adipogenesis in 3T3-L1 cells. Medicinal Chemistry Research, 28(3), 239-245. View Source

Tibesaikosaponin V Research Applications

PPARγ-Mediated Adipogenesis Inhibition

Tibesaikosaponin V is validated for use in 3T3-L1 preadipocyte differentiation assays to investigate PPARγ and C/EBPα transcriptional regulation of adipogenesis [1]. The compound inhibits lipid accumulation and triacylglycerol content without inducing cytotoxicity to adipocytes, making it suitable for studies requiring PPARγ inhibition in the absence of confounding cell death artifacts [1]. This application is supported by the original isolation and characterization study that established TKV's mechanism of action through suppression of PPARγ and C/EBPα mRNA expression [1].

PPARγ Inhibition in Obesity Research

Tibesaikosaponin V is positioned for research into obesity and associated metabolic disorders based on its demonstrated ability to inhibit 3T3-L1 preadipocyte differentiation [1]. The compound's lack of cytotoxicity at active concentrations distinguishes it from cytotoxic anti-adipogenic agents and supports its use in long-term differentiation studies [1]. Procurement for this application should be limited to in vitro experimental systems, as no in vivo pharmacokinetic, toxicity, or efficacy data have been reported for TKV [1].

PPARγ Modulator SAR: Directionality Comparison

Tibesaikosaponin V serves as a comparator compound in structure-activity relationship studies examining the molecular determinants of PPARγ modulation within the saikosaponin class. Unlike saikosaponins A and D, which function as PPARγ agonists and inhibit adipogenesis via AMPK/MAPK pathways, TKV acts as a PPARγ inhibitor [1] [2]. This directional divergence provides a unique opportunity to investigate how specific glycosylation patterns on the oleanane triterpenoid backbone dictate receptor modulation outcomes. Researchers procuring TKV for this application should note that the compound represents one of the more recently characterized tibesaikosaponin congeners and that its full selectivity profile across nuclear receptor family members remains uncharacterized.

Application

Selection Property

Validation Focus

Adipogenesis regulation studies

PPARγ inhibitory profile, cytotoxicity-free

3T3-L1 differentiation, PPARγ/C/EBPα mRNA endpoints

Obesity-model research

Anti-adipogenic activity without cytotoxicity

Long-term lipid accumulation, triacylglycerol content

PPARγ modulator SAR studies

Inhibitory directionality vs. agonist-class congeners

Receptor modulation outcomes, glycosylation–receptor relationship

• [1] Feng, Y., Wu, Z. W., Luo, Y., Chen, L., Cao, Y., Wang, L., Yaseen, A., Chen, B., Khan, A. A., Wang, M. K., Zhang, G. L., Wang, X. F., & Li, F. (2019). A new triterpene diglycoside from the roots of Bupleurum chinense DC. and its inhibitory effect on adipogenesis in 3T3-L1 cells. Medicinal Chemistry Research, 28(3), 239-245. View Source
• [2] Kim, B. M. (2021). Saikosaponin A and D Inhibit Adipogenesis via the AMPK and MAPK Signaling Pathways in 3T3-L1 Adipocytes. International Journal of Molecular Sciences, 22(21), 11409. View Source